Cas no 1384268-72-7 ((S)-4-(2-Fluorophenyl)pyrrolidin-2-one)

• Product Name: (S)-4-(2-Fluorophenyl)pyrrolidin-2-one
• CAS No: 1384268-72-7
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 4823112
• Update Time: 2025-08-02

(S)-4-(2-Fluorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-4-(2-FLUOROPHENYL)PYRROLIDIN-2-ONE
• (S)-4-(2-Fluorophenyl)pyrrolidin-2-one

• Inchi： 1S/C10H10FNO/c11-9-4-2-1-3-8(9)7-5-10(13)12-6-7/h1-4,7H,5-6H2,(H,12,13)/t7-/m1/s1
• InChI Key： VFSKMPHWPAXAON-SSDOTTSWSA-N
• SMILES： FC1C=CC=CC=1[C@H]1CNC(C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (S)-4-(2-Fluorophenyl)pyrrolidin-2-one

Comprehensive Guide to (S)-4-(2-Fluorophenyl)pyrrolidin-2-one (CAS No. 1384268-72-7): Properties, Applications, and Market Insights

(S)-4-(2-Fluorophenyl)pyrrolidin-2-one (CAS No. 1384268-72-7) is a chiral fluorinated pyrrolidinone derivative with significant potential in pharmaceutical and chemical research. This compound, often referred to as fluorinated pyrrolidinone, has garnered attention due to its unique structural features and versatile applications. Researchers and industry professionals frequently search for terms like "(S)-4-(2-Fluorophenyl)pyrrolidin-2-one synthesis", "CAS 1384268-72-7 applications", and "fluorinated pyrrolidinone derivatives", highlighting its relevance in modern chemistry.

The molecular structure of (S)-4-(2-Fluorophenyl)pyrrolidin-2-one includes a pyrrolidin-2-one core substituted with a 2-fluorophenyl group at the 4-position. This configuration imparts distinct physicochemical properties, such as moderate polarity and stability under standard conditions. The presence of the fluorine atom enhances its bioactivity, making it a valuable intermediate in drug discovery. Searches for "chiral fluorinated compounds in drug development" and "pyrrolidinone-based pharmaceuticals" reflect the growing interest in such molecules.

One of the primary applications of (S)-4-(2-Fluorophenyl)pyrrolidin-2-one is in the synthesis of bioactive molecules. Its chiral center allows for the creation of enantiomerically pure compounds, which are crucial in developing therapeutics with high specificity. Recent trends show increased searches for "enantioselective synthesis of fluorinated heterocycles" and "CAS 1384268-72-7 in medicinal chemistry", underscoring its role in cutting-edge research.

In addition to pharmaceuticals, (S)-4-(2-Fluorophenyl)pyrrolidin-2-one finds use in agrochemicals and material science. The fluorine moiety often improves the metabolic stability and bioavailability of compounds, a topic frequently queried as "fluorine in agrochemical design". Furthermore, its potential in polymer chemistry, particularly in creating specialty materials, aligns with searches like "fluorinated pyrrolidinones in advanced materials".

The market for (S)-4-(2-Fluorophenyl)pyrrolidin-2-one is expanding, driven by demand for innovative chemical intermediates. Analysts note a rise in queries such as "suppliers of CAS 1384268-72-7" and "pricing trends for fluorinated pyrrolidinones", indicating commercial interest. Regulatory compliance and sustainable synthesis methods are also hot topics, with searches like "green chemistry approaches for fluorinated compounds" gaining traction.

Handling and storage of (S)-4-(2-Fluorophenyl)pyrrolidin-2-one require standard laboratory precautions. Researchers often look for "safety data for CAS 1384268-72-7" and "stability of fluorinated pyrrolidinones", emphasizing the need for accurate technical information. Proper documentation and handling protocols ensure safe utilization in various applications.

Future prospects for (S)-4-(2-Fluorophenyl)pyrrolidin-2-one are promising, with ongoing studies exploring its utility in novel drug candidates and functional materials. The compound's versatility positions it as a key player in the evolution of fluorinated chemistry, as seen in rising searches for "emerging applications of pyrrolidin-2-one derivatives" and "CAS 1384268-72-7 in R&D". Staying updated with the latest research and market trends is essential for stakeholders in this field.